6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• IUPAC Name: 6-[3-(1,3-benzoxazol-2-yl)phenyl]benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C27H16N2O3/c30-26-21-12-3-1-10-19(21)20-11-2-4-13-22(20)27(31)29(26)18-9-7-8-17(16-18)25-28-23-14-5-6-15-24(23)32-25/h1-16H
• InChI Key: XHNRYGFWWNJSGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)C4=CC=CC(=C4)C5=NC6=CC=CC=C6O5
• Molecular Formula: C27H16N2O3
• Molecular Weight: 416.4 g/mol

Description

6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione is a chemical compound that belongs to the class of dibenzazepines. It has been studied extensively for its potential use as a therapeutic agent due to its unique chemical structure and properties. In

Mechanism of Action

The exact mechanism of action of 6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. Additionally, it has been shown to modulate the activity of glutamate receptors and increase the expression of brain-derived neurotrophic factor (BDNF).
Biochemical and Physiological Effects:
6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of BDNF, which is important for neuronal survival and synaptic plasticity. Additionally, it has been shown to modulate the activity of glutamate receptors, which are important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione in lab experiments is its potent antipsychotic, antidepressant, and anxiolytic effects. This makes it a useful tool for studying these disorders in animal models. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs. Finally, it may be useful to study the effects of 6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione in combination with other drugs to determine if it has synergistic effects.

Synthesis Methods

The synthesis of 6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione involves several steps, including the reaction of 2-aminobenzoic acid with phthalic anhydride to form 2-(2-carboxyphenyl)benzoic acid. This intermediate is then reacted with 2-aminophenol to form the benzoxazole ring. The final step involves the reaction of the benzoxazole intermediate with 1,2-dibromobenzene to form the dibenzazepine ring system.

Scientific Research Applications

6-[3-(1,3-benzoxazol-2-yl)phenyl]-5H-dibenzo[c,e]azepine-5,7(6H)-dione has been studied extensively for its potential use as a therapeutic agent. It has been shown to have potent antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, it has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.